Cas no 1249382-45-3 (4-[(2-ethyl-1H-imidazol-1-yl)methyl]piperidine)

• Product Name: 4-[(2-ethyl-1H-imidazol-1-yl)methyl]piperidine
• CAS No: 1249382-45-3
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• MDL: MFCD16076008
• CID: 5187420
• PubChem ID: 56828883
• Update Time: 2025-10-28

4-[(2-ethyl-1H-imidazol-1-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-((2-Ethyl-1h-imidazol-1-yl)methyl)piperidine
• 4-[(2-ethyl-1H-imidazol-1-yl)methyl]piperidine
• 4-(2-Ethyl-imidazol-1-ylmethyl)-piperidine
• Piperidine, 4-[(2-ethyl-1H-imidazol-1-yl)methyl]-

• MDL： MFCD16076008
• Inchi： 1S/C11H19N3/c1-2-11-13-7-8-14(11)9-10-3-5-12-6-4-10/h7-8,10,12H,2-6,9H2,1H3
• InChI Key： AEDQWEJVTQRRII-UHFFFAOYSA-N
• SMILES： N1CCC(CN2C=CN=C2CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 1.1
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-[(2-ethyl-1H-imidazol-1-yl)methyl]piperidine

Comprehensive Overview of 4-[(2-ethyl-1H-imidazol-1-yl)methyl]piperidine (CAS No. 1249382-45-3)

4-[(2-ethyl-1H-imidazol-1-yl)methyl]piperidine (CAS No. 1249382-45-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a piperidine backbone linked to an ethyl-substituted imidazole moiety, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold or ligand in medicinal chemistry, given its ability to interact with various biological targets.

The growing demand for imidazole derivatives like 4-[(2-ethyl-1H-imidazol-1-yl)methyl]piperidine stems from their prevalence in FDA-approved drugs and their role in modulating enzymatic activity. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine. Its CAS No. 1249382-45-3 is frequently searched in academic databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound’s piperidine-imidazole hybrid structure offers opportunities for molecular diversification. Its ethyl group enhances lipophilicity, which is critical for improving blood-brain barrier (BBB) penetration—a hot topic in CNS drug development. Researchers also explore its utility in catalysis and material science, where its nitrogen-rich framework could aid in designing metal-organic frameworks (MOFs) or supramolecular assemblies.

In the context of green chemistry, 4-[(2-ethyl-1H-imidazol-1-yl)methyl]piperidine is being investigated for sustainable synthesis routes, such as microwave-assisted or flow chemistry techniques. These methods align with industry efforts to reduce carbon footprints and solvent waste, addressing environmental concerns raised by regulatory bodies. The compound’s CAS No. 1249382-45-3 often appears in patent filings related to biodegradable polymers and drug delivery systems.

For analytical chemists, the characterization of 4-[(2-ethyl-1H-imidazol-1-yl)methyl]piperidine involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. Its stability under physiological conditions makes it a candidate for prodrug design, another trending area in pharmaceutical R&D. The compound’s logP and pKa values are frequently queried in chemical databases, underscoring its pharmacokinetic relevance.

In summary, 4-[(2-ethyl-1H-imidazol-1-yl)methyl]piperidine (CAS No. 1249382-45-3) represents a multifaceted tool for modern science. Its applications span drug discovery, catalysis, and material innovation, resonating with global research priorities. As interest in heterocyclic chemistry and personalized therapeutics grows, this compound is poised to remain a focal point in interdisciplinary studies.